Cas no 1241144-57-9 (3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one)

• Product Name: 3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one
• CAS No: 1241144-57-9
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5845917
• PubChem ID: 47077131
• Update Time: 2025-07-09

3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS034622172
• Z834317446
• 3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one
• 3-(benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-thiophen-2-ylazetidin-2-one
• EN300-26620915
• 1241144-57-9

• Inchi： 1S/C17H18N4O2S/c1-2-23-10-9-20-15(14-8-5-11-24-14)16(17(20)22)21-13-7-4-3-6-12(13)18-19-21/h3-8,11,15-16H,2,9-10H2,1H3
• InChI Key： UGIIPYYLISEZCF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(N1CCOCC)=O)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one

3-(1H-1,2,3-Benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one: A Comprehensive Overview

The compound 3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one (CAS No. 1241144-57-9) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yl)azetidin-2-one is composed of several key components: a benzotriazole ring, an ethoxyethyl group, a thiophene moiety, and an azetidinone core. The benzotriazole group is known for its strong UV-absorbing properties, making it a valuable component in various applications such as UV stabilizers and corrosion inhibitors. The thiophene ring introduces aromaticity and potential electronic interactions, while the azetidinone core provides a rigid framework that can influence the compound's solubility and reactivity.

Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements highlight the importance of optimizing synthetic routes to meet the growing demand for such specialized molecules in industries ranging from pharmaceuticals to advanced materials.

The electronic properties of 3-(1H-1,2,3-benzotriazol-1-yl)-1-(2-ethoxyethyl)-4-(thiophen-2-yli)azetidinone have been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits unique electronic transitions due to the conjugation between the benzotriazole and thiophene groups. Such properties make it a promising candidate for applications in optoelectronic devices, where tailored electronic characteristics are crucial.

In terms of biological applications, preliminary assays have shown that this compound exhibits moderate activity against certain enzymes, suggesting potential leads for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profiles before it can be considered for therapeutic use.

From an environmental perspective, the biodegradability and eco-toxicity of CAS No. 1241144579 have been evaluated under controlled conditions. Results indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. This underscores the need for sustainable practices in its production and disposal.

In conclusion, 3-(1H-benzotriazolyl)-substituted azetidinone derivatives represent a class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, it is essential to balance innovation with responsible practices to ensure their safe and efficient utilization.